Cas no 93952-12-6 (Diethyl phthalate-d)

• Product Name: Diethyl phthalate-d
• CAS No: 93952-12-6
• MF: C₁₂H₁₄O₄
• MW: 226.261810779572
• CID: 803594
• PubChem ID: 24872728
• Update Time: 2024-10-25

Diethyl phthalate-d Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzene-3,4,5,6-d4-dicarboxylicacid, diethyl ester (9CI)
• DIETHYL PHTHALATE (RING-D4)
• DIETHYL PHTHALATE-3,4,5,6-D4
• Diethyl Phthalate-d4
• Anozol-d4
• Ethyl Phthalate-d4
• Neantine-d4
• Palatinol A-d4
• Phthalol-d4
• Placidol E-d4
• Solvanol-d4
• Unimoll DA-d4
• Diethyl phthalate-d
• Diethylphthalate-d4
• Phthalic acid, bis-ethyl ester D4
• diethyl 3,4,5,6-tetradeuteriobenzene-1,2-dicarboxylate
• Diethyl phthalate-3,4,5,6-d4, analytical standard
• d4-diethyl phthalate
• 1,2-diethyl (?H?)benzene-1,2-dicarboxylate
• DTXSID40584031
• HY-Y0284S
• CS-0214054
• SCHEMBL1331322
• D98487
• Phthalic acid, bis-ethyl ester D4 100 microg/mL in Acetonitrile
• AS-83340
• Diethyl phthalate-3,4,5,6-d4, 98 atom % D
• 93952-12-6
• AKOS015915694
• Diethyl phthalate d4
• 1,2-Benzene-3,4,5,6-d4-dicarboxylic acid, diethyl ester (9CI); Phthalic acid diethyl ester (3,4,5,6)-D4; Phthalic acid, bis-ethyl ester D4; Diethyl phthalate-d4

• MDL： MFCD00144117
• Inchi： 1S/C12H14O4/c1-3-15-11(13)9-7-5-6-8-10(9)12(14)16-4-2/h5-8H,3-4H2,1-2H3/i5D,6D,7D,8D
• InChI Key： FLKPEMZONWLCSK-KDWZCNHSSA-N
• SMILES： C(C1C([2H])=C([2H])C([2H])=C([2H])C=1C(=O)OCC)(=O)OCC

Computed Properties

• Exact Mass: 226.11400
• Monoisotopic Mass: 226.11431591g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Color/Form: liquid
• Density: 1.158 g/mL at 25 °C
• Melting Point: −3 °C (lit.)
• Boiling Point: 298-299 °C(lit.)
• Flash Point: 320 °F
• Refractive Index: 1.507
• PSA: 52.60000
• LogP: 2.04000
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Diethyl phthalate-d Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 3082 9 / PGIII
• WGK Germany：2
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)